Cas no 1329167-02-3 (4,6-Difluoro-1,3-dimethyl-1H-indazole-5-carboxylic acid)

• Product Name: 4,6-Difluoro-1,3-dimethyl-1H-indazole-5-carboxylic acid
• CAS No: 1329167-02-3
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• MDL: MFCD28133607
• CID: 4820836
• Update Time: 2026-02-27

4,6-Difluoro-1,3-dimethyl-1H-indazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-Difluoro-1,3-dimethyl-1H-indazole-5-carboxylic acid
• 4,6-difluoro-1,3-dimethylindazole-5-carboxylic acid

• MDL： MFCD28133607
• Inchi： 1S/C10H8F2N2O2/c1-4-7-6(14(2)13-4)3-5(11)8(9(7)12)10(15)16/h3H,1-2H3,(H,15,16)
• InChI Key： VWCXVXUMGCSOAE-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C(=CC2=C1C(C)=NN2C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 303
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 375.9±37.0 °C at 760 mmHg
• Flash Point: 181.1±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4,6-Difluoro-1,3-dimethyl-1H-indazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,6-Difluoro-1,3-dimethyl-1H-indazole-5-carboxylic acid

Professional Introduction to 4,6-Difluoro-1,3-dimethyl-1H-indazole-5-carboxylic Acid (CAS No. 1329167-02-3)

4,6-Difluoro-1,3-dimethyl-1H-indazole-5-carboxylic acid is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1329167-02-3, belongs to the indazole family, which is known for its broad spectrum of pharmacological applications. The presence of fluorine atoms at the 4 and 6 positions introduces additional electronic and steric effects, making this molecule a promising candidate for further investigation in drug discovery and development.

The< strong>structure of 4,6-Difluoro-1,3-dimethyl-1H-indazole-5-carboxylic acid features a fused bicyclic system consisting of an indazole ring substituted with fluoro groups and methyl groups. The carboxylic acid functionality at the 5-position further enhances its reactivity, allowing for various chemical modifications that can tailor its biological properties. This compound’s< strong>molecular architecture is particularly intriguing because it combines elements that are known to influence molecular recognition and binding affinity.

In recent years, there has been a growing interest in fluorinated indazoles due to their demonstrated efficacy in modulating biological pathways. For instance, studies have shown that fluorinated indazoles can exhibit< strong>antimicrobial,< strong>anticancer, and< strong>anti-inflammatory properties. The introduction of fluorine atoms into these molecules often enhances their metabolic stability and binding affinity to biological targets. This has led to the exploration of such compounds as potential leads for novel therapeutic agents.

The< strong>synthesis of 4,6-Difluoro-1,3-dimethyl-1H-indazole-5-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of a halogenated indazole precursor, which is then subjected to fluorination using appropriate fluorinating agents. Subsequent functional group transformations, such as carboxylation at the 5-position, are carried out under carefully optimized conditions to achieve the desired product.

One of the most compelling aspects of this compound is its potential application in the development of< strong>neurological disorders. Recent research has highlighted the role of indazole derivatives in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. The fluorine atoms in 4,6-Difluoro-1,3-dimethyl-1H-indazole-5-carboxylic acid may enhance its ability to interact with these receptors, making it a candidate for treating conditions such as depression, anxiety, and Parkinson’s disease. Preliminary studies have shown promising results in animal models, suggesting that further exploration of this compound could lead to new therapeutic strategies.

The< strong-pharmacokinetic profile of 4,6-Difluoro-1,3-dimethyl-1H-indazole-5-carboxylic acid is also an area of active investigation. Fluorinated compounds are often noted for their improved pharmacokinetic properties due to enhanced lipophilicity and metabolic stability. Understanding how this compound behaves in vivo is crucial for assessing its potential as a drug candidate. Studies have begun to examine its absorption, distribution, metabolism, and excretion (ADME) characteristics in various animal models. These studies are essential for predicting how the compound will perform in human trials and for optimizing its formulation.

In addition to its potential therapeutic applications, 4,6-Difluoro-1,3-dimethyl-1H-indazole-5-carboxylic acid may also find utility in< strong>Agricultural Chemistry. Fluorinated heterocycles are known to exhibit< strong>pesticidal and< strong>fungicidal properties due to their ability to disrupt essential biological processes in pests and pathogens. The unique structure of this compound suggests that it could be modified into a potent agrochemical agent that offers an alternative to traditional pesticides. Research is ongoing to explore these possibilities and to develop environmentally friendly solutions for crop protection.

The< strong-safety profile of 4,6-Difluoro-1,3-dimethyl-1H-indazole-5-carboxylic acid is another critical consideration in its development as a pharmaceutical or agrochemical product. Comprehensive toxicological studies are necessary to evaluate potential risks associated with exposure to this compound. These studies include acute toxicity tests, chronic toxicity assessments, and evaluations of carcinogenicity and mutagenicity. Ensuring that the compound is safe for intended use is paramount before it can be considered for commercialization.

The future directions for research on 4,6-Difluoro-1,3-dimethyl-1H-indazole-5-carboxylic acid are numerous and exciting. One area of focus is the development of< strong>-conjugates, where this indazole derivative is linked to other bioactive molecules or imaging agents. Such conjugates could have applications in targeted drug delivery systems or as probes for diagnostic purposes. Another avenue involves exploring derivatives with different substituents on the indazole ring or additional functional groups that might enhance specific biological activities.

In conclusion,< strong>4,6-Difluoro-1,3-dimethyl-1H-indazole-5-carboxylic acid (CAS No. 1329167-02-3) represents a fascinating molecule with significant potential in pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for developing new drugs targeting various diseases. As research continues to uncover more about its properties and applications,< strong>this compound holds promise as a lead structure for future therapeutics. The combination of academic research and industrial collaboration will be essential in bringing these findings from the lab bench to clinical practice.